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Compound of Interest

Compound Name: Ethyl 2-aminonicotinate

Cat. No.: B027261

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development. It provides an in-depth exploration of Ethyl 2-
aminonicotinate, a pivotal building block in synthetic organic chemistry. Moving beyond a
simple recitation of facts, this document elucidates the causal relationships behind its
properties and provides field-proven insights into its practical application, ensuring both
scientific integrity and operational success.

Introduction and Strategic Importance

Ethyl 2-aminonicotinate, also known as Ethyl 2-aminopyridine-3-carboxylate, is a bifunctional
molecule of significant interest in medicinal chemistry and materials science.[1][2][3] Its
structure, incorporating a pyridine ring, a primary amine, and an ethyl ester, offers three distinct
points for chemical modification. This versatility makes it an invaluable starting material for the
synthesis of complex heterocyclic scaffolds, particularly fused ring systems that form the core
of many pharmacologically active compounds. Understanding its chemical behavior is not
merely an academic exercise; it is a prerequisite for its efficient and strategic deployment in
multi-step synthetic campaigns aimed at novel drug discovery.

Molecular Structure and Physicochemical
Properties
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The foundational element of Ethyl 2-aminonicotinate's utility is its molecular architecture. The
electron-donating primary amine at the 2-position and the electron-withdrawing ethyl
carboxylate at the 3-position of the pyridine ring create a unique electronic environment that
dictates its reactivity.

Caption: Chemical structure of Ethyl 2-aminonicotinate.

The key physicochemical properties of Ethyl 2-aminonicotinate are summarized below. This
data is critical for experimental design, including solvent selection, reaction temperature, and
purification strategy.

Property Value Source(s)
CAS Number 13362-26-0 [11[21[3][4]
Molecular Formula CsH10N202 [3114]
Molecular Weight 166.18 g/mol [3]
Appearance White to light yellow powder or 0]

crystal
Melting Point 95-98 °C [3]
Boiling Point 266.7 °C at 760 mmHg
Purity Typically >97% [11[3][4]

Spectroscopic Characterization: A Self-Validating
Fingerprint

Spectroscopic analysis is non-negotiable for confirming the identity and purity of any chemical
intermediate. For a compound like Ethyl 2-aminonicotinate, a combination of NMR, IR, and
MS provides a comprehensive and self-validating structural fingerprint.

e 1H NMR Spectroscopy: The proton NMR spectrum provides a map of the hydrogen
environments. Key expected signals include a triplet and a quartet for the ethyl group,
distinct signals for the aromatic protons on the pyridine ring, and a broad singlet for the
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amine protons which is exchangeable with D20. The precise chemical shifts of the aromatic
protons are diagnostic, reflecting the electronic influence of the two substituents.

e 13C NMR Spectroscopy: This technique confirms the carbon skeleton. One expects to see
eight distinct signals, including a downfield signal (>165 ppm) for the ester carbonyl carbon,
signals in the aromatic region for the five pyridine carbons, and two upfield signals for the
ethyl group carbons.

« Infrared (IR) Spectroscopy: IR is exceptionally useful for identifying functional groups.[5] The
spectrum of Ethyl 2-aminonicotinate is characterized by:

o N-H Stretching: Two sharp peaks in the 3300-3500 cm~1 region, indicative of the
symmetric and asymmetric stretches of a primary amine. The presence of two peaks is a
crucial confirmation of the -NHz group.[6]

o C=0 Stretching: A strong, sharp absorption band around 1680-1720 cm~! corresponding
to the ester carbonyl group.

o C=C and C=N Stretching: Multiple absorptions in the 1400-1600 cm~1 region,
characteristic of the aromatic pyridine ring.

e Mass Spectrometry (MS): This technique confirms the molecular weight. In a typical electron
ionization (EI) mass spectrum, the molecular ion peak (M*) should be observed at m/z =
166, confirming the molecular formula.[7]

A Validated Synthetic Workflow

The synthesis of Ethyl 2-aminonicotinate is commonly achieved through established
methodologies in heterocyclic chemistry. The following protocol represents a reliable and
scalable approach, incorporating in-process controls for a self-validating workflow.
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Caption: A validated workflow for the synthesis and purification of Ethyl 2-aminonicotinate.

Step-by-Step Protocol:

o Esterification:

[e]

To a solution of 2-chloronicotinic acid in excess absolute ethanol, slowly add a catalytic
amount of concentrated sulfuric acid at 0 °C.

o Heat the mixture to reflux and maintain for 4-6 hours.

o Causality: The acidic catalyst protonates the carbonyl oxygen, making the carbonyl carbon
more electrophilic and susceptible to nucleophilic attack by ethanol, driving the Fischer
esterification forward.

o Validation: Monitor the reaction by Thin Layer Chromatography (TLC) until the starting acid
spot is no longer visible.

e Amination:

o

Cool the reaction mixture to room temperature.

[¢]

Transfer the mixture to a sealed pressure vessel and add a solution of aqueous ammonia.

Heat the vessel to 120-140 °C for 8-12 hours.

[¢]

[e]

Causality: The chlorine atom at the 2-position of the electron-deficient pyridine ring is
susceptible to nucleophilic aromatic substitution by ammonia. The sealed vessel and heat
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are required to overcome the activation energy for this step.

o Validation: Monitor by TLC or GC-MS to confirm the consumption of the intermediate, ethyl
2-chloronicotinate.

e Work-up and Purification:

o After cooling, carefully neutralize the reaction mixture with a saturated sodium bicarbonate
solution.

o Extract the agueous layer multiple times with ethyl acetate.

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

o Purify the resulting crude solid by flash column chromatography on silica gel.

o Validation: The final product's purity must be assessed by HPLC or GC, with a target purity
of >98%. The structure must be unequivocally confirmed using the spectroscopic methods
outlined in Section 3.

Safety and Handling

Proper handling of Ethyl 2-aminonicotinate is essential for laboratory safety. The compound
is classified as harmful and an irritant.

e Hazard Statements:

H302: Harmful if swallowed.

o

H315: Causes skin irritation.

[¢]

[e]

H319: Causes serious eye irritation.

o

H335: May cause respiratory irritation.

o Precautionary Measures:
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[e]

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,
and a lab coat.[8]

[e]

Handle only in a well-ventilated area or a chemical fume hood.[8]

o

Avoid breathing dust.[8]

[¢]

Wash hands thoroughly after handling.[8]

e Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[8] For long-term
stability, storage at 4°C, protected from light, is recommended.

Conclusion

Ethyl 2-aminonicotinate is more than just a chemical reagent; it is a versatile platform for
innovation in drug discovery and materials science. Its predictable reactivity, governed by the
interplay of its functional groups, allows for the rational design of complex molecular targets. By
adhering to validated synthetic protocols and rigorous analytical characterization, researchers
can confidently leverage the full potential of this important building block in their scientific
endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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